Cas no 125885-50-9 (ethyl 2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product Name: ethyl 2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 125885-50-9
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD08592442
• CID: 897056
• PubChem ID: 13133976
• Update Time: 2024-11-02

ethyl 2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5-dioxo-1,6,7,8-tetrahydroquinoline-3-carboxylate
• ETHYL 2-HYDROXY-5-OXO-5,6,7,8-TETRAHYDROQUINOLINE-3-CARBOXYLATE
• AKOS022180610
• MFCD08592442
• AS-73017
• SCHEMBL9803048
• AKOS002314882
• AKOS002560897
• 125885-50-9
• DTXSID10520961
• ALBB-016918
• STK291981
• CS-0077294
• A11979
• Ethyl 2,5-dioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarboxylate
• DB-351403
• ethyl 2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate
• 3-quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-2,5-dioxo-, ethyl ester

• MDL： MFCD08592442
• Inchi： 1S/C12H13NO4/c1-2-17-12(16)8-6-7-9(13-11(8)15)4-3-5-10(7)14/h6H,2-5H2,1H3,(H,13,15)
• InChI Key： FFOFAQDXXXISML-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OCC)C(NC=2CCC1)=O

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: 0.5
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 461.9±45.0 °C at 760 mmHg
• PSA: 72.47
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

ethyl 2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)